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Compound of Interest

Compound Name: Isobutyl heptanoate

Cat. No.: B1585279 Get Quote

An In-depth Technical Guide to Isobutyl Heptanoate: Safety Data Sheet and Handling

Precautions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for isobutyl heptanoate (CAS No. 7779-80-8). The information is compiled to

assist researchers, scientists, and drug development professionals in the safe handling and

use of this compound.

Chemical and Physical Properties
Isobutyl heptanoate is a colorless liquid with a green, fruity, and herbal odor.[1][2][3] It is used

as a flavoring and perfuming agent.[2][3] The key physical and chemical properties are

summarized in the table below.
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Property Value Source

Molecular Formula C₁₁H₂₂O₂ [1][2]

Molecular Weight 186.33 g/mol [1]

CAS Number 7779-80-8 [1][2][4]

Appearance Colorless clear liquid [1][3]

Odor Green, herbal, fruity [1][3]

Density 0.87 g/cm³ [1]

Specific Gravity 0.8593 @ 25 °C [3]

Boiling Point
208 °C at 760 mmHg; 95-97

°C at 12 mmHg
[1][3][4]

Flash Point
82.22 °C - 82.9 °C (closed

cup)
[1]

Vapor Pressure
0.219 mmHg @ 25 °C

(estimated)
[3][5]

Solubility
Soluble in most organic

solvents; Insoluble in water
[1][3]

Safety and Hazard Information
The safety profile of isobutyl heptanoate indicates it is a skin irritant.[1] When heated to

decomposition, it may emit acrid smoke and fumes.[1]

GHS Classification
According to the information available from the European Chemicals Agency (ECHA), isobutyl
heptanoate is reported as not meeting the criteria for GHS hazard classification.[2] Another

source also indicates no GHS classification was found.[3]

Toxicological Data
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The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated isobutyl
heptanoate and concluded that there is "No safety concern at current levels of intake when

used as a flavouring agent".[2] One study on human experience with a 2% solution showed no

irritation or sensitization.[3] However, it is generally listed as a skin irritant.[1]

Parameter Result Source

GHS Hazard Classification Not Classified [2]

Skin Irritation Skin irritant [1]

Human Experience (2%

solution)
No irritation or sensitization [3]

JECFA Evaluation

No safety concern at current

intake levels as a flavouring

agent

[2]

Storage Class 10 - Combustible liquids

WGK (Water Hazard Class) WGK 2

Handling and Storage Precautions
Proper handling and storage are crucial to ensure safety when working with isobutyl
heptanoate.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Handle with chemical-impermeable gloves that have been inspected prior to use.[6][7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[6]

Safe Handling Procedures
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Handle in a well-ventilated place.[6]

Avoid contact with skin and eyes.[6][7]

Avoid breathing mist, gas, or vapors.[6]

Use non-sparking tools.[6]

Prevent fire caused by electrostatic discharge.[6]

Ensure eyewash stations and safety showers are close to the workstation.[7]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Keep away from heat, sparks, open flames, and hot surfaces.[7][8]

Incompatible materials to avoid are acids, water, strong oxidizing agents, alcohols, and

carbon dioxide.[7][8]

Emergency Procedures
First Aid Measures

After Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[9]

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]
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Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[6][7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to

safe areas.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: Contain spillage, and then collect with non-combustible absorbent

material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a container for

disposal according to local/national regulations.[6]

Experimental Protocols
Detailed experimental protocols for determining the safety data of isobutyl heptanoate are not

available in the public domain. However, standardized methodologies, such as those from the

Organisation for Economic Co-operation and Development (OECD), are typically followed.

Flash Point Determination: The flash point is generally determined using a closed-cup

method, such as the Pensky-Martens closed-cup tester (OECD Guideline 102).

Skin Irritation/Corrosion: In vivo dermal irritation and corrosion studies are conducted

following OECD Guideline 404. This involves applying the substance to the skin of a test

animal and observing for signs of irritation over a period of time.

Acute Oral Toxicity: The acute oral toxicity is typically assessed using the Up-and-Down

Procedure as described in OECD Guideline 425.

Visualizations
Chemical Spill Response Workflow
The following diagram illustrates a general workflow for responding to a chemical spill of

isobutyl heptanoate.
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Figure 1: General Chemical Spill Response Workflow
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Figure 1: General Chemical Spill Response Workflow
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GHS Hazard Communication Logic
This diagram illustrates the logical relationship between different components of the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. Even though isobutyl
heptanoate is not currently classified, this shows the framework.

Figure 2: GHS Hazard Communication Logic
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Figure 2: GHS Hazard Communication Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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